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Compound of Interest
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Cat. No.: B610879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dalosirvat (SM-04554) is a small molecule activator of the Wnt/β-catenin signaling pathway

that has been investigated for its potential as a topical treatment for androgenetic alopecia

(male pattern baldness).[1][2] Developed by Biosplice Therapeutics (formerly Samumed), this

compound, with the IUPAC name 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-phenylbutane-1,4-

dione, has been the subject of clinical trials.[1][3] Although its development for hair loss was

reportedly discontinued, the synthesis and study of Dalosirvat and similar Wnt pathway

modulators remain of significant interest in medicinal chemistry and regenerative medicine.[1]

This technical guide provides a detailed overview of the synthesis and purification methods for

Dalosirvat, based on publicly available information, primarily from patent literature. It also

outlines the compound's mechanism of action within the Wnt signaling pathway.

Synthesis of Dalosirvat (SM-04554)
The synthesis of Dalosirvat can be achieved through a multi-step process culminating in a

Stetter-type reaction. The key steps involve the preparation of a precursor molecule followed by

the formation of the diketone structure.
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Synthesis of Precursor: 1-(2,3-dihydrobenzo[b]dioxin-6-
yl)-3-(dimethylamino)propan-1-one
While the full experimental details for the synthesis of this precursor are not explicitly detailed in

the primary patent, a plausible route can be inferred from standard organic chemistry

principles, likely starting from 2,3-dihydrobenzo[b]dioxine.

Final Synthesis Step: Formation of Dalosirvat
The final step in the synthesis of Dalosirvat involves the reaction of 1-(2,3-

dihydrobenzo[b]dioxin-6-yl)-3-(dimethylamino)propan-1-one with benzaldehyde. This reaction is

catalyzed by a thiazolium salt in the presence of a base.

Reaction Scheme:
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1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-

(dimethylamino)propan-1-one
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Benzaldehyde

3-ethyl-5-(2-hydroxyethyl)-4-methylthiazolium bromide

Triethylamine
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Final step in the synthesis of Dalosirvat.
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Experimental Protocol
The following protocol is based on the information provided in the patent literature.

Materials:

1-(2,3-dihydrobenzo[b]dioxin-6-yl)-3-(dimethylamino)propan-1-one

Benzaldehyde

3-ethyl-5-(2-hydroxyethyl)-4-methylthiazolium bromide

Triethylamine

Dry 1,4-dioxane

Dichloromethane (CH2Cl2)

Water

Magnesium sulfate (MgSO4)

Ethyl acetate

Hexane

Procedure:

A solution of 1-(2,3-dihydrobenzo[b]dioxin-6-yl)-3-(dimethylamino)propan-1-one (5.4 mmol)

and 3-ethyl-5-(2-hydroxyethyl)-4-methylthiazolium bromide (0.43 mmol) in dry dioxane is

heated to 95°C under a nitrogen atmosphere.

A solution of triethylamine (3.61 mmol) and benzaldehyde (4.3 mmol) in dry dioxane (10 mL)

is added to the heated reaction mixture.

The reaction is heated overnight at 95°C.

After cooling, the excess solvent is removed under vacuum.
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The resulting residue is partitioned between dichloromethane and water.

The organic layer is separated, dried over magnesium sulfate, filtered, and concentrated.

Quantitative Data
Parameter Value Reference

Yield 12%

Molecular Formula C18H16O4

Molecular Weight 296.32 g/mol

Appearance White solid

Purification of Dalosirvat
The crude product from the synthesis is purified by flash chromatography.

Experimental Protocol
Materials:

Crude Dalosirvat

Silica gel

Ethyl acetate

Hexane

Procedure:

The crude residue is purified by flash chromatography on a silica gel column.

The column is eluted with a gradient of ethyl acetate in hexane to yield the pure product.

Characterization Data
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The identity and purity of the synthesized Dalosirvat can be confirmed by various analytical

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (400 MHz, DMSO-d6): δ 8.00-8.02 (m, 2H), 7.64 (m, 1H), 7.55 (m, 3H), 7.48 (m,

1H), 6.98 (m, 1H), 4.34 (m, 2H), 4.29 (m, 2H), 3.33-3.37 (m, 4H).

Mass Spectrometry (MS)
ESI-MS: m/z 297 (M+H)+.

Mechanism of Action: Wnt/β-catenin Signaling
Pathway
Dalosirvat is an activator of the Wnt/β-catenin signaling pathway. This pathway plays a crucial

role in embryonic development, tissue regeneration, and stem cell proliferation.

In the context of hair follicles, the Wnt/β-catenin pathway is involved in initiating and

maintaining the anagen (growth) phase of the hair cycle. Activation of this pathway can lead to

the proliferation of dermal progenitor cells and the formation of new hair follicles.

The canonical Wnt/β-catenin signaling pathway is activated when a Wnt ligand binds to its

receptor complex on the cell surface. This triggers a cascade of events that leads to the

stabilization and nuclear translocation of β-catenin. In the nucleus, β-catenin acts as a co-

activator for transcription factors of the TCF/LEF family, leading to the expression of target

genes that promote cell proliferation and differentiation.

Dalosirvat is thought to exert its effects by modulating this pathway, leading to increased β-

catenin activity and the subsequent stimulation of hair follicle growth.
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Wnt/β-catenin signaling pathway and the role of Dalosirvat.
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Conclusion
This technical guide provides a comprehensive overview of the synthesis, purification, and

mechanism of action of Dalosirvat (SM-04554). The provided experimental protocols and

characterization data serve as a valuable resource for researchers in the fields of medicinal

chemistry, drug development, and hair loss research. While the clinical development of

Dalosirvat for androgenetic alopecia has been halted, the study of Wnt pathway modulators

remains a promising avenue for future therapeutic interventions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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